Cas no 52340-45-1 (3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (3Z)-)

3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (3Z)- structure
52340-45-1 structure
Product Name:3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (3Z)-
CAS No:52340-45-1
MF:C13H20O
MW:192.297304153442
CID:386239
PubChem ID:6437004
Update Time:2025-04-19

3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (3Z)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one,4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (3Z)-
    • (Z)-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
    • (Z)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
    • cis-Alpha-ionone
    • (3Z)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
    • (Z)-ALPHA-IONONE
    • NS00087415
    • DTXSID101200715
    • 52340-45-1
    • EINECS 257-862-8
    • Inchi: 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3/b8-7-
    • InChI Key: UZFLPKAIBPNNCA-FPLPWBNLSA-N
    • SMILES: O=C(C)/C=C\C1C(C)=CCCC1(C)C

Computed Properties

  • Exact Mass: 192.1515
  • Monoisotopic Mass: 192.151415
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3

Experimental Properties

  • Density: 0.935
  • Boiling Point: 257.6°Cat760mmHg
  • Flash Point: 111.9°C
  • Refractive Index: 1.511
  • PSA: 17.07
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